Cas no 1805411-25-9 (1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene)

• Product Name: 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene
• CAS No: 1805411-25-9
• MF: C₁₁H₈F₈O
• MW: 308.167851448059
• CID: 5038898
• Update Time: 2025-06-09

1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene

• Inchi： 1S/C11H8F8O/c1-2-6-7(11(17,18)19)3-5(10(14,15)16)4-8(6)20-9(12)13/h3-4,9H,2H2,1H3
• InChI Key： QPLKHCVOYJHIKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1CC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene

Professional Introduction to 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene (CAS No. 1805411-25-9)

1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene, with the CAS number 1805411-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its complex molecular structure featuring multiple fluorinated substituents, exhibits unique chemical properties that make it a promising candidate for various applications.

The molecular formula of this compound can be represented as C₁₃H₁₀F₆O. The presence of two trifluoromethyl groups and one difluoromethoxy group imparts significant electronic and steric effects to the molecule. These fluorinated groups are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their demonstrated efficacy in improving drug properties. The compound 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene is no exception. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at targeting neurological and cardiovascular diseases.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is widely recognized for its ability to increase the lipophilicity and metabolic stability of small molecules. This property is crucial for drugs that need to exhibit prolonged half-lives and resist rapid degradation by metabolic enzymes.

The difluoromethoxy group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties. Recent studies have shown that compounds incorporating such fluorinated moieties often exhibit enhanced binding affinity to protein targets, which can translate into more effective therapeutic outcomes.

The synthesis of 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are typically employed to achieve high yields and purity. The complexity of its synthesis underscores the compound's significance in industrial and academic research settings.

In the realm of materials science, this compound has also shown promise as a building block for advanced polymers and coatings. The fluorinated groups contribute to thermal stability and chemical resistance, making it suitable for applications where durability and performance are paramount. Researchers are exploring its potential use in high-performance plastics and specialty coatings that require exceptional environmental resistance.

The growing interest in fluorinated compounds has led to an increase in research efforts aimed at understanding their mechanisms of action and optimizing their use in drug development. The compound CAS No. 1805411-25-9 is a focal point of many ongoing studies due to its unique structural features and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are yielding new insights into how these molecules can be harnessed to address unmet medical needs.

Economic considerations also play a significant role in the adoption of such specialized compounds. While the synthesis of fluorinated molecules can be costly due to the expense of fluorinating reagents and catalysts, the benefits they offer in terms of improved drug efficacy often justify the investment. As technology advances, more cost-effective methods for producing these compounds are being developed, which will further drive their use in pharmaceutical applications.

The regulatory landscape surrounding fluorinated compounds is another factor that influences their adoption in drug development. Regulatory agencies require thorough characterization and testing of new chemical entities before they can be approved for medical use. However, the growing body of evidence supporting the safety and efficacy of fluorinated drugs is helping to streamline regulatory pathways for these compounds.

In conclusion, 1,5-Bis(trifluoromethyl)-3-(difluoromethoxy)-2-ethylbenzene (CAS No. 1805411-25-9) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development and materials science. Its unique structural features make it a versatile intermediate with applications spanning multiple industries. As research continues to uncover new uses for this compound, its importance is only expected to grow.